2-(4-(Dimethylamino)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-(dimethylamino)benzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c1-21(2)12-9-7-11(8-10-12)17(23)20-18-15(16(19)22)13-5-3-4-6-14(13)24-18/h7-10H,3-6H2,1-2H3,(H2,19,22)(H,20,23)
• InChI Key: XGZIDDUGQJUGQC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)N
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

The compound “2-(4-(Dimethylamino)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide” is a thiophene-based analog. Thiophene-based analogs have been recognized as an important class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. The reaction of these compounds with various nucleophiles and electrophiles can lead to the preparation of different thiophene derivatives. For instance, heating thiophene-2-carboxamides in formic acid can afford thieno[3,2-d]pyrimidin-4-ones.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Heterocyclic Synthesis Applications

This compound serves as a precursor in the synthesis of various heterocyclic compounds. For instance, it has been utilized in the creation of thiophenylhydrazonoacetates, leading to the development of diverse derivatives like pyrazoles, isoxazoles, pyrimidines, triazines, and pyrazolopyrimidines. These derivatives have potential applications in medicinal chemistry due to their structural diversity and biological relevance (Mohareb et al., 2004).

Biological Activity Exploration

Derivatives of this compound have been synthesized and explored for their anti-inflammatory, analgesic, and anti-cancer properties. For example, novel carboxamide derivatives have been synthesized, displaying potent cytotoxicity against various cancer cell lines and showing promise as anti-cancer agents (Abu‐Hashem et al., 2020). Additionally, the compound's derivatives have been investigated for their antimicrobial activities, including antifungal and antibacterial properties, highlighting its potential in developing new antimicrobial agents (Talupur et al., 2021).

Structural Analysis and Characterization

The structural analysis and characterization of this compound and its derivatives provide insights into their potential applications. For example, the crystal structure of N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide has been determined, offering valuable information on its molecular configuration and potential for further chemical modifications (Vasu et al., 2004).

Synthesis of Biologically Active Derivatives

Research has focused on the synthesis of biologically active, fused heterocyclic derivatives using this compound as a starting material. This research path explores the antimicrobial activity of newly synthesized compounds, contributing to the development of new therapeutic agents (Wardakhan et al., 2005).